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Introduction

In the field of heterogeneous catalysis, there is a continuous search for materials with
enhanced activity, selectivity, and stability. Bimetallic systems, particularly those involving
transition metals and rare earth elements, have garnered significant attention. This document
focuses on the catalytic applications of nickel-samarium (Ni-Sm) systems. It is crucial to
distinguish between two primary forms of these bimetallic catalysts:

 Intermetallic Compounds: These are materials with a defined crystal structure and
stoichiometry, where nickel and samarium atoms occupy specific lattice positions.

o Promoted Catalysts: In these systems, one element (e.g., samarium, often as an oxide) is
added in small quantities to a primary catalyst (e.g., nickel) to modify its properties, but
without forming a distinct intermetallic phase.

Current research predominantly focuses on the use of samarium as a promoter for nickel-
based catalysts, significantly enhancing their performance in various industrial reactions. While
the catalytic application of well-defined nickel-samarium intermetallic compounds is an
emerging area with limited published data, this document provides a comprehensive overview
of the established applications of samarium-promoted nickel catalysts and explores the
potential of Ni-Sm intermetallics by drawing parallels with related systems.
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Application Note 1: Samarium as a Promoter for
Nickel Catalysts in Methane Reforming

Samarium has been extensively investigated as a promoter for nickel catalysts in methane
reforming processes, such as steam reforming (SRM) and dry reforming (DRM), which are
crucial for hydrogen and syngas production. The addition of samarium, typically in the form of
samarium oxide (Sm203), has been shown to enhance catalytic activity, improve stability, and
reduce carbon deposition.

The promoting effects of samarium are attributed to several factors:

o Enhanced Nickel Dispersion: Samarium oxide can act as a physical spacer, preventing the
agglomeration of nickel nanoparticles, which leads to a higher active surface area.[1][2]

o Stronger Metal-Support Interaction: The presence of samarium can strengthen the
interaction between nickel particles and the support material, which helps to stabilize the
catalyst structure at high reaction temperatures.[1]

» Increased Oxygen Vacancies: Samarium's redox properties can create oxygen vacancies on
the catalyst surface, which facilitates the activation of methane and the removal of carbon
deposits.[2]

Quantitative Data Summary

The following tables summarize the effect of samarium loading on the physicochemical
properties and catalytic performance of nickel-based catalysts in methane reforming reactions.

Table 1: Effect of Samarium Promoter on Ni/SBA-15 Catalyst for Steam Reforming of
Methane[1]
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CHa
Sm Loading Ni Crystallite Surface Area . ]
. Conversion Hz Yield (%)
(wt.%) Size (nm) (m2lg)
(%) at 700°C
0 31 504 31 -
0.5 - - - -
1.5 - - - -
3 12 371 70 66
6 - - - -

Table 2: Effect of Samarium Promoter on Ni/Al203-CaO Catalyst for Dry Reforming of
Methane[2]

Ni Crystallite Size CHa4 Conversion
Surface Area (m?/g)

Catalyst
(nm) (%) at 700°C

10% Ni/Al203-Ca0O 115 76.08 ~50

3% Sm - 10%
Ni/Al203-CaO

5.75 30.9 ~68

Experimental Protocol: Synthesis of Sm-Promoted
Ni/SBA-15 Catalyst[1]

This protocol describes the synthesis of a samarium-promoted nickel catalyst supported on
SBA-15 mesoporous silica via a two-solvent impregnation method.

Materials:
e SBA-15 support
 Nickel(ll) nitrate hexahydrate (Ni(NOs)2-6H20)

o Samarium(lll) nitrate hexahydrate (Sm(NO3)3-6H20)
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o Ethanol

e Deionized water

Procedure:

Preparation of Impregnation Solution:

o Dissolve a calculated amount of Ni(NO3)2:6H20 and Sm(NO3)3-6H20 in a mixture of
ethanol and deionized water to achieve the desired metal loadings (e.g., 15 wt.% Ni and 3
wt.% Sm).

Impregnation:
o Add the SBA-15 support to the impregnation solution.

o Stir the mixture at room temperature for 24 hours.

Drying:

o Evaporate the solvent from the mixture at 80°C under continuous stirring until a paste is
formed.

o Dry the resulting solid in an oven at 120°C for 12 hours.

Calcination:

o Calcine the dried powder in a furnace under a static air atmosphere.

o Ramp the temperature from room temperature to 550°C at a rate of 5°C/min and hold for 5
hours.

Reduction (Pre-reaction):

o Prior to the catalytic reaction, reduce the calcined catalyst in a flow of Hz/N2 mixture (e.g.,
10% Hz) at 700°C for 4 hours.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis and testing of Sm-promoted Ni/SBA-15 catalyst.

Application Note 2: Rare Earth-Transition Metal
Intermetallics in Electrocatalysis - The Case of
Samarium-Cobalt

While specific data on Ni-Sm intermetallic catalysts is scarce, the study of other rare earth-
transition metal intermetallics provides valuable insights. A notable example is the use of
samarium-cobalt (SmCos) intermetallic as a precatalyst for the hydrogen evolution reaction
(HER) in alkaline media.[3]

In this application, the SmCos intermetallic is not the active catalyst itself but undergoes an in-
situ transformation under reaction conditions to form the catalytically active species. This
process involves a hydrogen-induced phase disproportionation.[3][4]

Mechanism of Action:

» Hydrogenation/Disproportionation: The SmCos intermetallic is treated with hydrogen at
elevated temperature and pressure (e.g., 500°C, 5 MPa Hz). This causes the intermetallic to
disproportionate into cobalt nanoparticles embedded within a samarium hydride (SmHz)
matrix.[3]

o Surface Reconstruction during HER: During the electrochemical hydrogen evolution reaction,
the surface of the samarium hydride transforms into samarium (hydr)oxide (Sm(OH)s).[3]
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e Synergistic Catalysis: The resulting structure consists of cobalt nanoparticles (the primary
active sites for HER) confined by a samarium (hydr)oxide matrix. The samarium (hydr)oxide
is believed to promote water dissociation and optimize the binding energy of hydrogen on the
cobalt surface, thereby enhancing the overall catalytic activity and stability.[3]

Performance Summary

The Co/SmH: precatalyst, after in-situ activation, demonstrates significantly improved HER
performance compared to pristine cobalt nanoparticles. For instance, it can achieve a current
density of 100 mA cm~2 at an overpotential as low as 252 mV and exhibits long-term durability.

[3]

Precatalyst Transformation Diagram
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Caption: Transformation of SmCos precatalyst to the active HER catalyst.

Future Outlook: Potential of Nickel-Samarium
Intermetallics in Catalysis

Although direct experimental evidence is limited, the potential for well-defined nickel-samarium
intermetallic compounds as catalysts can be inferred from the known properties of other nickel-
based intermetallics.

» Hydrogenation and Dehydrogenation: Nickel-based intermetallics such as Ni-Ga and Ni-Al
have shown promising results in hydrogenation reactions.[5][6][7] The formation of an
intermetallic compound modifies the electronic properties of nickel, which can lead to higher
selectivity. For example, NizGa has been investigated for the hydrosilylation of carbonyls.[3]
A Ni-Sm intermetallic could potentially offer unique selectivity in the hydrogenation of
functional groups.
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» Methanol Synthesis and Reforming: Intermetallic compounds like NisGas are active for CO2
hydrogenation to methanol.[9] Ni-Sn and Ni-Al intermetallics have been studied for methanol
decomposition.[10][11] This suggests that Ni-Sm intermetallics could be potential candidates
for C1 chemistry applications.

o Electrocatalysis: The synergistic effects observed in the Sm-Co system for HER could
potentially be replicated in a Ni-Sm system. Nickel is a well-known electrocatalyst, and the
oxophilic nature of samarium could enhance reactions involving water or oxygen species.

Research Directions:

o Synthesis: Development of reliable synthesis methods for producing phase-pure Ni-Sm
intermetallic nanoparticles with controlled size and composition is a crucial first step.

o Characterization: Thorough characterization is needed to confirm the intermetallic structure
and understand the electronic interactions between nickel and samarium.

o Catalytic Testing: Evaluation of these materials in a range of catalytic reactions, including
hydrogenation, CO:z reduction, and electrocatalysis, will be essential to uncover their
potential.

In conclusion, while the direct catalytic application of nickel-samarium intermetallics is a largely
unexplored field, the promising results from samarium-promoted nickel catalysts and other rare
earth-transition metal intermetallic systems provide a strong rationale for future research in this

area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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